BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Tedizolid-
13C,d3: Structure, Application, and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tedizolid-13C,d3

Cat. No.: B12419022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tedizolid-13C,d3, an isotopically
labeled form of the oxazolidinone antibiotic Tedizolid. This document details its molecular
structure, physicochemical properties, and its critical role as an internal standard in
bioanalytical methods. Detailed experimental protocols for its use in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) for the quantification of Tedizolid are also provided,
along with relevant pharmacokinetic data for the parent compound.

Introduction to Tedizolid and its Labeled Analog

Tedizolid is a potent, second-generation oxazolidinone antibiotic effective against a wide range
of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2]
Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the
50S ribosomal subunit.[3] Tedizolid is administered as a phosphate prodrug, which is rapidly
converted to the active moiety, tedizolid, by endogenous phosphatases.[3]

Tedizolid-13C,d3 is a stable isotope-labeled version of Tedizolid, specifically designed for use
as an internal standard in quantitative bioanalytical assays.[4][5] The incorporation of one
carbon-13 atom and three deuterium atoms introduces a mass shift of +4 Da, allowing for its
clear differentiation from the unlabeled analyte in mass spectrometry-based methods, without
significantly altering its chemical and physical behavior.
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Molecular Structure and Physicochemical
Properties

The structural difference between Tedizolid and its isotopically labeled analog lies in the methyl
group attached to the tetrazole ring. In Tedizolid-13C,d3, this methyl group is composed of a

carbon-13 atom and three deuterium atoms.
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Figure 1: Molecular Structures of Tedizolid and Tedizolid-13C,d3.

Data Presentation: Physicochemical Properties and
Isotopic Purity

The key physicochemical properties of Tedizolid and Tedizolid-13C,d3 are summarized below.
This data is essential for the development and validation of analytical methods.
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Property Tedizolid Tedizolid-13C,d3 Reference(s)
Molecular Formula C17H15FN6Os C1613CH12D3FN6Os3 [6]
Molecular Weight ~370.34 g/mol ~374.36 g/mol [1]
CAS Number 856866-72-3 2931763-72-1 [6]

. . >99% deuterated
Isotopic Purity N/A ‘ (da-d) [5]
orms (di1-ds

. Soluble in DMSO, Soluble in Acetonitrile,
Solubility [4]
Methanol DMSO, Methanol

Application in Bioanalytical Methods

The primary application of Tedizolid-13C,d3 is as an internal standard (IS) for the accurate
quantification of Tedizolid in biological matrices such as plasma and serum, using isotopic
dilution mass spectrometry.[5] Its structural and chemical similarity to the analyte ensures that it
behaves almost identically during sample preparation (e.g., extraction) and chromatographic
separation, thus compensating for any analyte loss or matrix effects.

Experimental Workflow: Quantification of Tedizolid

The following diagram illustrates a typical workflow for the quantification of Tedizolid in a
biological sample using Tedizolid-13C,d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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